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Compound Focus: Pefloxacin Mesylate Dihydrate

CAS No.: 149676-40-4

Cat. No.: S538880

Antibacterial Activity Profile

The table below summarizes the in vitro antibacterial activity of pefloxacin mesylate dihydrate against a

range of bacterial strains, as measured by Minimum Inhibitory Concentrations (MICs):

Bacterial Strain / Group MIC Range or MICo0 (mg/L) Activity Level

Gram-negative Bacteria

Escherichia coli 0.03-0.5[1]; MICo0: 0.12 [2]  Highly Active
Klebsiella spp. <0.5[2] Highly Active
Salmonella spp. MICs0/MICo0: 0.12/1.0 [1] Highly Active
Shigella spp. MICs0/MICo0: 0.06/0.06 [1] Highly Active
Proteus spp. 0.03-4[1] Highly Active
Pseudomonas aeruginosa 1-411]; MICoo: 4 [2] Moderately Active
Acinetobacter spp. 1-411] Moderately Active
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Bacterial Strain / Group MIC Range or MIC90 (mg/L) Activity Level

Gram-positive Bacteria

Staphylococcus aureus (including MRSA)  0.125-0.5[1]; 4 [3] Active to Moderately Active
Coagulase-negative Staphylococci 0.125-0.5[1] Active
Streptococcus spp. 4 (3] Moderately Active

Other Bacteria

Bacteroides fragilis (Anaerobic) MICoo: 16 [2] Poorly Active / Resistant
Legionella pneumophila MICso/MICo0: 1.0/1.0 [1] Moderately Active
Mycoplasma spp. MICs0/MICoo: 2/8 [1] Poorly Active

Experimental Protocols

Broth Microdilution Method for MIC Determination

This standard method determines the lowest concentration of antibiotic that prevents visible bacterial growth

[3] [1].
¢ Preparation of Reagents

o Antibiotic Stock Solution: Dissolve pefloxacin mesylate dihydrate in sterile water to a high
concentration (e.g., 1-10 mg/mL). Filter sterilize and aliquot for storage at -20°C [4].

o Broth Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for non-fastidious bacteria
[3].

o Inoculum: Prepare a bacterial suspension in sterile saline or broth, adjusted to a 0.5
McFarland standard, then further dilute in broth to achieve a final inoculum of approximately 5 x
10° CFU/mL in each well [3].

¢ Procedure
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o Serially dilute the antibiotic stock solution in a 96-well microtiter plate containing broth.

o Add the prepared bacterial inoculum to each well. Include growth control (bacteria without
antibiotic) and sterility control (broth only) wells.

o Incubate the plates at 35+2°C for 16-20 hours in ambient air.

¢ Result Interpretation

o The Minimum Inhibitory Concentration (MIC) is the lowest concentration of pefloxacin that
completely inhibits visible bacterial growth [3] [1].

o The Minimum Bactericidal Concentration (MBC) can be determined by subculturing from
clear wells onto agar plates. The MBC is the lowest concentration that kills 299.9% of the initial
inoculum [3].

Pefloxacin Disk Diffusion Test for Fluoroquinolone Resistance
Screening

CLSI and EUCAST recommend a 5 pg pefloxacin disk as a surrogate marker for detecting fluoroquinolone

resistance in Salmonella spp. and other Enterobacterales [5] [6].

¢ Procedure

o Inoculate a Mueller-Hinton agar plate with a bacterial suspension standardized to 0.5
McFarland.

o Apply a 5 pg pefloxacin disk to the inoculated agar surface.

o Incubate at 35+2°C for 16-18 hours in ambient air.

e Interpretation

[e]

Measure the diameter of the zone of inhibition.

CLSI Criteria: Zone diameter <23 mm = Resistant; 224 mm = Susceptible [5].

EUCAST Criteria: Zone diameter <24 mm = Resistant; >24 mm = Susceptible [5].

Quality Control: For E. coli ATCC 25922, the zone diameter should be 25-31 mm, with a target
of 28 mm [5].

[e]

o

(e]
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Mechanism of Action

Pefloxacin exerts its bactericidal effect by targeting two essential bacterial enzymes: DNA gyrase
(topoisomerase II) and topoisomerase IV. DNA gyrase is primarily responsible for introducing negative
supercoils into DNA, while topoisomerase IV decatenates linked daughter chromosomes after replication. By
inhibiting these enzymes, pefloxacin blocks DNA replication and transcription, leading to rapid bacterial cell

death [1] [2].
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Key Considerations for Testing

e Metabolite Activity: Pefloxacin is metabolized to N-demethyl pefloxacin (norfloxacin), which
possesses antibacterial activity similar to the parent drug. The combination of pefloxacin and its
metabolite can show a broader spectrum and greater potency than pefloxacin alone [7].

e Variable Conditions: The antibacterial activity can be influenced by factors such as inoculum size,
pH of the medium, and incubation atmosphere. Adherence to standardized protocols is crucial for
reproducible results [3].

¢ Resistance Mechanisms: Pefloxacin is effective at detecting chromosomal mutations in genes like
gyrA and parC. However, it may not reliably detect all plasmid-mediated resistance mechanisms,
such as aac(6')-Ib-cr, which specifically protects ciprofloxacin and norfloxacin [5].

I hope these detailed application notes and protocols assist in your research and drug development efforts.

Should you require further clarification on any of the methodologies, please feel free to ask.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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